2-(9-(4-bromophenyl)-1-methyl-2,4-dioxo-1,2,6,7,8,9-hexahydropyrimido[2,1-f]purin-3(4H)-yl)acetamide

• IUPAC Name: 2-[9-(4-bromophenyl)-1-methyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetamide
• InChI: InChI=1S/C17H17BrN6O3/c1-21-14-13(15(26)24(17(21)27)9-12(19)25)23-8-2-7-22(16(23)20-14)11-5-3-10(18)4-6-11/h3-6H,2,7-9H2,1H3,(H2,19,25)
• InChI Key: RIOOZMZPJCMYGB-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)CC(=O)N)N3CCCN(C3=N2)C4=CC=C(C=C4)Br
• Molecular Formula: C17H17BrN6O3
• Molecular Weight: 433.3 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups, including an acetamide group and a bromophenyl group. It also appears to contain a pyrimidopurinone structure, which is a type of heterocyclic compound found in many biologically active molecules.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The bromophenyl group would likely be planar due to the conjugated system of the benzene ring, while the pyrimidopurinone ring could potentially adopt a number of different conformations depending on the specific arrangement of the atoms and bonds within the ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the bromine atom could increase its molecular weight and potentially its boiling and melting points compared to similar compounds without a halogen.

Scientific Research Applications

Green Chemistry and Drug Design

A study by Reddy et al. (2014) highlighted the environmentally friendly synthesis of potential analgesic and antipyretic compounds, including derivatives similar to the specified chemical. This green approach to drug design is crucial in reducing environmental impact while developing new pharmaceuticals (Reddy, Ramana Reddy, & Dubey, 2014).

Anticancer Research

Hayallah (2017) discussed the design and synthesis of compounds, including analogues of the specified chemical, with significant anticancer activity. This research contributes to the development of new cancer treatments (Hayallah, 2017).

Adenosine Receptor Affinity and Drug Properties

Załuski et al. (2018) synthesized novel amide derivatives of annelated xanthines, closely related to the specified compound, and evaluated their adenosine receptor affinities. Their findings have implications for the development of drugs with specific receptor targets (Załuski et al., 2018).

Antitumor Activities

Research by Jing (2011) on compounds structurally related to the specified chemical demonstrated selective anti-tumor activities. Such studies are essential in the ongoing search for effective cancer therapies (Jing, 2011).